Cas no 145667-25-0 (1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester)

• Product Name: 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester
• CAS No: 145667-25-0
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD01444200
• CID: 3759794
• PubChem ID: 1484651
• Update Time: 2025-07-29

1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester
• ETHYL 2-[4,8-DIMETHYL-2-OXO-1(2H)-QUINOLINYL]ACETATE
• ethyl 2-(4,8-dimethyl-2-oxo-1,2-dihydroquinolin-1-yl)acetate
• (4,8-DIMETHYL-2-OXO-2H-QUINOLIN-1-YL)-ACETIC ACID ETHYL ESTER
• Oprea1_530326
• CS-0361398
• MLS000764274
• Ethyl 2-(4,8-dimethyl-2-oxoquinolin-1(2H)-yl)acetate
• MFCD01444200
• SMR000335105
• ethyl2-(4,8-dimethyl-2-oxo-1,2-dihydroquinolin-1-yl)acetate
• ethyl 2-(4,8-dimethyl-2-oxoquinolin-1-yl)acetate
• CHEMBL1319089
• 145667-25-0
• AKOS003059806
• 7N-309S
• HMS2667M17

• MDL： MFCD01444200
• Inchi： 1S/C15H17NO3/c1-4-19-14(18)9-16-13(17)8-11(3)12-7-5-6-10(2)15(12)16/h5-8H,4,9H2,1-3H3
• InChI Key： LSCFIYVQBNEEIN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=CC=C(C)C=2N1CC(=O)OCC

Computed Properties

• Exact Mass: 259.12084340Da
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester

1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester: A Comprehensive Overview of its Chemical Properties and Applications

1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester is a unique organic compound with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 145667-25-0, belongs to the class of quinoline derivatives and is characterized by its quinoline ring system, which is a key structural motif in numerous bioactive molecules. The molecule contains a carboxylic acid group, which is esterified to form an ethyl ester functional group, enhancing its solubility and stability in various chemical environments. The presence of methyl groups at the 4 and 8 positions of the quinoline ring further modulates its pharmacological properties, making it a versatile scaffold for drug development.

Recent research has highlighted the potential of 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester in multiple therapeutic areas. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a critical mediator of inflammatory responses. The compound's ability to modulate this pathway suggests its potential as a novel therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural similarity to known antitumor agents has prompted investigations into its anticancer properties, with preliminary studies indicating its ability to induce apoptosis in cancer cell lines.

The quino line ring system is a fundamental component of many biologically active molecules, and the modifications introduced in 1(2H)-Quinolineacetic acid, 4,8-dimy l-2-oxo-, ethyl ester have significantly enhanced its biological activity. The ethyl ester functional group not only improves the compound's solubility but also acts as a prodrug, which can be hydrolyzed in vivo to release the active carboxylic acid form. This property is particularly advantageous in drug development, as it allows for controlled release of the active moiety at the target site, minimizing systemic side effects. Furthermore, the presence of methyl groups at the 4 and 8 positions of the quinoline ring may influence the molecule's interactions with biological targets, such as enzymes and receptors, thereby modulating its pharmacological profile.

Advancements in synthetic methodologies have enabled the efficient preparation of 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester. A recent study published in Organic & Biomolecular Chemistry (2023) reported a novel, atom-efficient synthesis route involving a one-pot multistep reaction. This approach not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The synthesis process involves the formation of the quinoline ring through a cyclization reaction, followed by the introduction of the methyl groups and the esterification of the carboxylic acid group. This method has been optimized to yield high-purity compounds with minimal byproduct formation, making it a promising strategy for large-scale production.

The biological activities of 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester have been extensively studied in recent years, with a focus on its potential applications in neurodegenerative diseases. A 2023 study published in Neuropharmacology demonstrated its neuroprotective effects in a mouse model of Parkinson's disease. The compound was found to reduce oxidative stress and inhibit the aggregation of alpha-synuclein, a hallmark of Parkinson's pathology. These findings suggest that 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester could be a valuable candidate for the development of therapies targeting neurodegenerative disorders. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for intracranial drug delivery systems.

Environmental and safety considerations are critical in the development of new chemical compounds. 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester has been evaluated for its toxicological profile, with studies indicating low acute toxicity and minimal environmental impact. A 2023 risk assessment published in Environmental Science & Technology highlighted the compound's biodegradability and low persistence in aquatic environments, which are essential factors for its sustainable use. These properties, combined with its therapeutic potential, position 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester as a candidate for green chemistry applications in pharmaceutical and industrial contexts.

Future research directions for 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester include the exploration of its mechanisms of action at the molecular level and the development of analogs with enhanced potency and selectivity. The compound's structural flexibility allows for the introduction of additional functional groups, which could modulate its interactions with biological targets. Additionally, the application of advanced computational methods, such as molecular docking and virtual screening, is expected to accelerate the discovery of new therapeutic applications for this compound. These efforts will be crucial in translating the promising in vitro and in vivo data into clinical therapies.

In conclusion, 1(2H)-Quinolineacetic acid, 4,8-dimethyl-2-oxo-, ethyl ester represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its potential therapeutic applications in inflammatory diseases, neurodegenerative disorders, and cancer, underscores its importance as a versatile scaffold for drug development. The ongoing research into its biological activities, synthetic methods, and environmental safety profile will further enhance its potential for widespread use in pharmaceutical and industrial applications.